Cas no 1021266-75-0 (4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1021266-75-0
• MF: C₁₆H₁₈ClN₃O₃S
• MW: 367.85042142868
• CID: 6192425
• PubChem ID: 42208514
• Update Time: 2025-06-12

4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• VU0639214-1
• 4-chloro-N-(4-(3-((2-methoxyethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• F5254-0182
• 4-chloro-N-[4-[3-(2-methoxyethylamino)-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• AKOS024503384
• 1021266-75-0

• Inchi： 1S/C16H18ClN3O3S/c1-23-9-8-18-14(21)7-6-13-10-24-16(19-13)20-15(22)11-2-4-12(17)5-3-11/h2-5,10H,6-9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： XJKJHUVJFCKFOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=NC(=CS1)CCC(NCCOC)=O)=O

Computed Properties

• Exact Mass: 367.0757403g/mol
• Monoisotopic Mass: 367.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

Introduction to 4-Chloro-N-(4-{2-[(2-Methoxyethyl)carbamoyl]ethyl}-1,3-Thiazol-2-yl)Benzamide (CAS No. 1021266-75-0)

4-Chloro-N-(4-{2-[(2-Methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1021266-75-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a chlorobenzamide moiety and a thiazole ring functionalized with a carbamoyl group. The combination of these functionalities imparts specific biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide is well-defined and has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. The compound's molecular formula is C₁₈H₁₈ClN₃O₃S, and its molecular weight is approximately 399.87 g/mol. The presence of the chloro group on the benzene ring and the methoxyethyl carbamoyl group on the thiazole ring contributes to its overall hydrophobicity and lipophilicity, which are crucial for its biological activity.

In recent years, 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide has been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes it a valuable candidate for the development of new antibiotics to combat multidrug-resistant bacterial strains.

Beyond its antimicrobial properties, 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide has also been explored for its anticancer potential. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action in cancer cells is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic efficacy. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical development.

In terms of synthesis, 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide can be prepared through a multi-step process involving the reaction of 4-chlorobenzoyl chloride with an appropriate thiazole derivative. The synthesis involves several key steps, including the formation of the thiazole ring, the introduction of the carbamoyl group, and the final coupling reaction to form the desired product. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide has been further characterized through various in vitro and in vivo assays. In vitro studies have shown that this compound can effectively inhibit bacterial growth at low concentrations, with minimal cytotoxicity towards mammalian cells. In vivo studies in animal models have confirmed these findings and have demonstrated that the compound can effectively reduce bacterial infection without causing significant side effects.

The mechanism of action of 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide is an area of ongoing research. Current evidence suggests that the compound interacts with specific bacterial enzymes or proteins involved in cell wall synthesis or DNA replication. This interaction leads to the disruption of essential cellular processes, ultimately resulting in bacterial cell death. Further studies are needed to fully elucidate the molecular targets and mechanisms involved.

In conclusion, 4-chloro-N-(4-{2-[(2-methoxyethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1021266-75-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both antimicrobial and anticancer applications. Ongoing research continues to explore its full potential and optimize its use in clinical settings.